3-{4-[4-(2-methoxyphenyl)piperazino]-4-oxobutyl}-1,2,3-benzotriazin-4(3H)-one

Specification

• Molecular Formula: C22H25N5O3
• Molecular Weight: 407.5 g/mol
• IUPAC Name: 3-[4-[4-(2-methoxyphenyl)piperazin-1-yl]-4-oxobutyl]-1,2,3-benzotriazin-4-one
• Standard InChI: InChI=1S/C22H25N5O3/c1-30-20-10-5-4-9-19(20)25-13-15-26(16-14-25)21(28)11-6-12-27-22(29)17-7-2-3-8-18(17)23-24-27/h2-5,7-10H,6,11-16H2,1H3
• Standard InChI Key: JPFQYUWONZMOAC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1N2CCN(CC2)C(=O)CCCN3C(=O)C4=CC=CC=C4N=N3

Introduction

3-{4-[4-(2-methoxyphenyl)piperazino]-4-oxobutyl}-1,2,3-benzotriazin-4(3H)-one is a complex organic compound belonging to the class of benzotriazine derivatives. It features a benzotriazine core, a piperazine moiety, and a methoxyphenyl group, which are crucial for its pharmacological profile. This compound is classified as a heterocyclic and aromatic compound due to the presence of nitrogen-containing rings and aromatic rings in its structure.

Synthesis and Chemical Reactions

The synthesis of 3-{4-[4-(2-methoxyphenyl)piperazino]-4-oxobutyl}-1,2,3-benzotriazin-4(3H)-one typically involves multiple steps under controlled conditions:

• Reaction Conditions: Controlled temperatures and specific solvents are used to facilitate desired transformations.

• Catalysts: May be employed to enhance reaction rates and yields.

Common reagents for these reactions include various organic solvents and catalysts, which help in achieving the desired chemical transformations.

Biological Activity and Potential Applications

This compound exhibits significant biological activity, particularly in medicinal chemistry, due to its diverse structural components:

• Anti-cancer Properties: Benzotriazine derivatives are known for their potential anti-cancer effects.

• Anti-inflammatory Properties: These compounds can interact with biological targets to modulate inflammatory responses.

The potential applications of 3-{4-[4-(2-methoxyphenyl)piperazino]-4-oxobutyl}-1,2,3-benzotriazin-4(3H)-one include:

• Pharmaceuticals: As a therapeutic agent due to its interactions with specific biological targets.

• Medicinal Chemistry Research: Further studies are needed to fully explore its pharmacological profile.

Comparison with Similar Compounds

Several compounds share structural similarities with 3-{4-[4-(2-methoxyphenyl)piperazino]-4-oxobutyl}-1,2,3-benzotriazin-4(3H)-one, highlighting the importance of structural variations in biological activity:

Compound Name	Structural Features	Unique Aspects
N~2~-{4-[4-(3-chlorophenyl)piperazino]-4-oxobutyl}-1H-indole-2-carboxamide	Indole ring, carboxamide group	Potential therapeutic applications in neurology and oncology
6-bromo-3-[4-[4-(4-methoxyphenyl)piperazin-1-yl]-4-oxobutyl]-2-sulfanylidene-1H-quinazolin-4-one	Quinazolinone core, bromine atom	Antimicrobial and anticancer properties
4-ethyl-1-{4-[4-(2-methoxyphenyl)piperazino]-4-oxobutyl}thieno[2,3-e]triazolo[4,3-a]pyrimidin-5(4H)-one	Thienotriazolopyrimidine core	Potential applications in pharmaceutical screening

These comparisons underscore the significance of structural variations in determining the biological activity and therapeutic potential of such compounds.